Cas no 59061-90-4 (methyl (2E)-cyano[2-(4-methylphenyl)hydrazinylidene]ethanoate)

• Product Name: methyl (2E)-cyano[2-(4-methylphenyl)hydrazinylidene]ethanoate
• CAS No: 59061-90-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1612138
• PubChem ID: 9570641
• Update Time: 2025-04-21

methyl (2E)-cyano[2-(4-methylphenyl)hydrazinylidene]ethanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-cyano[2-(4-methylphenyl)hydrazinylidene]ethanoate
• methyl (2E)-2-cyano-2-[(4-methylphenyl)hydrazinylidene]acetate
• Cyanoglyoxylic acid methyl ester 2-p-tolylhydrazone
• 0-15-00-00526 (Beilstein Handbook Reference)
• ACETIC ACID, CYANO((4-METHYLPHENYL)HYDRAZONO)-, METHYL ESTER
• 59061-90-4
• BRN 0650698
• Glyoxylic acid, cyano-, methyl ester, 2-p-tolylhydrazone

• Inchi： 1S/C11H11N3O2/c1-8-3-5-9(6-4-8)13-14-10(7-12)11(15)16-2/h3-6,13H,1-2H3/b14-10+
• InChI Key： LDHNFMLZRGNDJH-GXDHUFHOSA-N
• SMILES： O(C)C(/C(/C#N)=N/NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.48